2-(4-bromophenyl)-N-[4-(4-chlorophenyl)-1,3-thiazol-2-yl]-4-quinolinecarboxamide

• IUPAC Name: 2-(4-bromophenyl)-N-[4-(4-chlorophenyl)-1,3-thiazol-2-yl]quinoline-4-carboxamide
• InChI: InChI=1S/C25H15BrClN3OS/c26-17-9-5-15(6-10-17)22-13-20(19-3-1-2-4-21(19)28-22)24(31)30-25-29-23(14-32-25)16-7-11-18(27)12-8-16/h1-14H,(H,29,30,31)
• InChI Key: OIUHYXRTQHGGLN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=CC(=N2)C3=CC=C(C=C3)Br)C(=O)NC4=NC(=CS4)C5=CC=C(C=C5)Cl
• Molecular Formula: C25H15BrClN3OS
• Molecular Weight: 520.8 g/mol

Description

2-(4-bromophenyl)-N-[4-(4-chlorophenyl)-1,3-thiazol-2-yl]-4-quinolinecarboxamide, also known as BCTQ, is a synthetic compound that has gained significant attention in scientific research due to its potential as an anticancer agent. BCTQ belongs to the class of quinolinecarboxamide derivatives and has shown promising results in preclinical studies as a potent inhibitor of cancer cell growth.

Mechanism of Action

The mechanism of action of 2-(4-bromophenyl)-N-[4-(4-chlorophenyl)-1,3-thiazol-2-yl]-4-quinolinecarboxamide involves the inhibition of topoisomerase II, an enzyme involved in DNA replication and transcription. 2-(4-bromophenyl)-N-[4-(4-chlorophenyl)-1,3-thiazol-2-yl]-4-quinolinecarboxamide binds to the enzyme and prevents it from functioning, leading to DNA damage and ultimately, cancer cell death.
Biochemical and Physiological Effects:
2-(4-bromophenyl)-N-[4-(4-chlorophenyl)-1,3-thiazol-2-yl]-4-quinolinecarboxamide has been shown to have minimal toxicity to normal cells, making it a promising candidate for cancer treatment. In addition to its anticancer properties, 2-(4-bromophenyl)-N-[4-(4-chlorophenyl)-1,3-thiazol-2-yl]-4-quinolinecarboxamide has also been studied for its anti-inflammatory and antioxidant effects.

Advantages and Limitations for Lab Experiments

One of the major advantages of 2-(4-bromophenyl)-N-[4-(4-chlorophenyl)-1,3-thiazol-2-yl]-4-quinolinecarboxamide is its potency in inhibiting cancer cell growth. However, its limitations include its low solubility in aqueous solutions, which can make it challenging to administer in vivo.

Future Directions

There are several future directions for 2-(4-bromophenyl)-N-[4-(4-chlorophenyl)-1,3-thiazol-2-yl]-4-quinolinecarboxamide research, including its potential in combination therapy with other anticancer agents, its use in drug delivery systems, and its efficacy in animal models of cancer. Further studies are needed to fully understand the pharmacokinetics and pharmacodynamics of 2-(4-bromophenyl)-N-[4-(4-chlorophenyl)-1,3-thiazol-2-yl]-4-quinolinecarboxamide and its potential as a novel anticancer agent.

Scientific Research Applications

2-(4-bromophenyl)-N-[4-(4-chlorophenyl)-1,3-thiazol-2-yl]-4-quinolinecarboxamide has been extensively studied for its potential in cancer treatment. In vitro studies have demonstrated that 2-(4-bromophenyl)-N-[4-(4-chlorophenyl)-1,3-thiazol-2-yl]-4-quinolinecarboxamide inhibits the growth of various cancer cell lines, including breast, lung, and colon cancer cells. 2-(4-bromophenyl)-N-[4-(4-chlorophenyl)-1,3-thiazol-2-yl]-4-quinolinecarboxamide has also been shown to induce apoptosis, or programmed cell death, in cancer cells, which is a crucial mechanism for cancer treatment.